Cas no 857548-63-1 (Thiomorpholine-4-carbonitrile)

• Product Name: Thiomorpholine-4-carbonitrile
• CAS No: 857548-63-1
• MF: C₅H₈N₂S
• MW: 128.195419311523
• CID: 5711906
• PubChem ID: 13676869
• Update Time: 2025-08-05

Thiomorpholine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• SCHEMBL17223592
• 857548-63-1
• 4-thiomorpholinecarbonitrile
• thiomorpholine-4-carbonitrile
• EN300-1268734
• CWLAVAKSOHXHDF-UHFFFAOYSA-N
• Thiomorpholine-4-carbonitrile

• Inchi： 1S/C5H8N2S/c6-5-7-1-3-8-4-2-7/h1-4H2
• InChI Key： CWLAVAKSOHXHDF-UHFFFAOYSA-N
• SMILES： S1CCN(C#N)CC1

Computed Properties

• Exact Mass: 128.04081944g/mol
• Monoisotopic Mass: 128.04081944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 314.7±35.0 °C(Predicted)
• pka: -6.13±0.20(Predicted)

Additional information on Thiomorpholine-4-carbonitrile

Thiomorpholine-4-Carbonitrile: A Comprehensive Overview

Thiomorpholine-4-carbonitrile, also known by its CAS number CAS 857548-63-1, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, which belongs to the class of thiomorpholines, has garnered attention due to its unique chemical properties and potential for use in drug development, polymer synthesis, and advanced materials research.

The structure of thiomorpholine-4-carbonitrile consists of a six-membered ring containing sulfur and nitrogen atoms, with a cyano group (-CN) attached at the fourth position. This arrangement imparts the compound with distinct electronic and steric properties, making it an attractive candidate for various chemical transformations. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel pharmaceutical agents.

In terms of synthesis, researchers have explored several routes to efficiently produce thiomorpholine-4-carbonitrile. One notable approach involves the reaction of thiophene derivatives with nitriles under specific catalytic conditions. This method not only enhances yield but also ensures high purity, which is crucial for downstream applications. The compound's ability to undergo further functionalization has been extensively studied, with recent findings emphasizing its utility in constructing complex molecular frameworks.

The application of thiomorpholine-4-carbonitrile extends beyond traditional organic synthesis. In materials science, it has been employed as a building block for the creation of advanced polymers and coatings with enhanced mechanical and thermal properties. Its incorporation into polymer matrices has demonstrated improved durability and resistance to environmental factors, making it a valuable component in industrial applications.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of thiomorpholine-4-carbonitrile. Quantum mechanical studies reveal that the compound exhibits unique reactivity patterns due to the interplay between sulfur and nitrogen atoms within the ring system. These findings have paved the way for innovative strategies in catalysis and green chemistry.

In conclusion, thiomorpholine-4-carbonitrile, identified by its CAS number CAS 857548-63-1, stands as a pivotal compound in contemporary chemical research. Its diverse applications, coupled with ongoing advancements in synthesis and characterization techniques, underscore its importance in driving innovation across multiple disciplines.